2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)propanamide

• IUPAC Name: 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)propanamide
• InChI: InChI=1S/C21H23N3OS/c1-13-10-14(2)19(15(3)11-13)24-20(25)16(4)26-21-22-12-18(23-21)17-8-6-5-7-9-17/h5-12,16H,1-4H3,(H,22,23)(H,24,25)
• InChI Key: UZTUJGDYVMNBDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(C)SC2=NC=C(N2)C3=CC=CC=C3)C
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)propanamide is a complex organic compound featuring an imidazole ring, a sulfanyl group, and a propanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)propanamide typically involves multi-step organic reactions. One common approach is the condensation of 5-phenyl-1H-imidazole-2-thiol with 2,4,6-trimethylphenylpropanoyl chloride under basic conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation of the thiol group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent control of reaction parameters to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)propanamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The imidazole ring can be reduced under hydrogenation conditions.

Substitution: The phenyl groups can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Hydrogen gas, palladium on carbon (Pd/C).

Substitution: Halogens, nitrating agents.

Major Products

Oxidation: Sulfoxide or sulfone derivatives.

Reduction: Reduced imidazole derivatives.

Substitution: Halogenated or nitrated phenyl derivatives.

Scientific Research Applications

2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)propanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe for studying biological systems due to its unique structural features.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)propanamide involves its interaction with specific molecular targets. The imidazole ring can interact with metal ions, enzymes, or receptors, modulating their activity. The sulfanyl group can form disulfide bonds, affecting protein structure and function. The propanamide moiety can participate in hydrogen bonding, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• 4,5-Diphenyl-2-imidazolethiol
• 3,5-Di(4-imidazol-1-yl)pyridine
• 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride

Uniqueness

2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)propanamide is unique due to its combination of an imidazole ring, a sulfanyl group, and a propanamide moiety. This unique structure imparts specific chemical reactivity and biological activity, making it a valuable compound for various applications.